3-Formyl-1-methylimidazo[1,2-b]pyrazole-7-carbonitrile

• IUPAC Name: 3-formyl-1-methylimidazo[1,2-b]pyrazole-7-carbonitrile
• InChI: InChI=1S/C8H6N4O/c1-11-4-7(5-13)12-8(11)6(2-9)3-10-12/h3-5H,1H3
• InChI Key: OTVDIYADSJRMLY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N2C1=C(C=N2)C#N)C=O
• Molecular Formula: C8H6N4O
• Molecular Weight: 174.16 g/mol
• CAS RN: 2243515-37-7

Description

“3-Formyl-1-methylimidazo[1,2-b]pyrazole-7-carbonitrile” is a complex organic compound that belongs to the class of imidazopyrazoles. Imidazopyrazoles are a type of fused bicyclic heterocycle, which have been recognized for their wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazopyrazoles often involves the condensation of a hydrazinoacetaldehyde synthon with electrophiles. For instance, the condensation of the hydrazinoacetaldehyde synthon with ethyl (ethoxymethylene)cyanoacetate and 3-oxo-2-phenylpropanenitrile has been reported.

Molecular Structure Analysis

Imidazopyrazoles are characterized by a five-membered ring structure with two adjacent nitrogen atoms. The structure of “3-Formyl-1-methylimidazo[1,2-b]pyrazole-7-carbonitrile” would be expected to follow this general pattern, with additional functional groups attached to the core imidazopyrazole structure.

Physical And Chemical Properties Analysis

Imidazopyrazoles are generally amphoteric in nature, showing both acidic and basic properties. They are typically white or colorless solids that are highly soluble in water and other polar solvents.

Scientific Research Applications

Synthetic Intermediates in Drug Development

• Pyrazoles serve as valuable building blocks in medicinal chemistry. . These compounds can be modified to create novel pharmaceutical agents.

Mechanism of Action

While the specific mechanism of action for “3-Formyl-1-methylimidazo[1,2-b]pyrazole-7-carbonitrile” is not known, imidazopyrazoles in general have been studied for their antitubercular activity. They have shown in vitro anti-TB activity against replicating and non-replicating strains.

Future Directions

The future research directions for “3-Formyl-1-methylimidazo[1,2-b]pyrazole-7-carbonitrile” and related compounds could involve further exploration of their medicinal applications, particularly in the field of antitubercular drug discovery. Additionally, more research could be conducted to fully understand their chemical properties and potential uses in other fields.